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Compound of Interest

Compound Name: MS8511

Cat. No.: B11935922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of MS8511, a G9a/GLP covalent irreversible inhibitor. Given the absence of a publicly

available Safety Data Sheet (SDS), these recommendations are based on the known chemical

properties of MS8511 and general best practices for handling potent, reactive research

compounds. A thorough risk assessment should be completed before commencing any work

with this substance.

Hazard Identification and Assessment
MS8511 is identified as a G9a/GLP covalent irreversible inhibitor with the chemical formula

C28H41N5O3 and CAS number 2866408-21-9.[1] While one supplier indicates it is shipped as

a non-hazardous chemical, its mechanism of action as a covalent irreversible inhibitor warrants

a high degree of caution.

Potential Hazards:

High Reactivity: Covalent inhibitors are designed to be reactive and can form strong,

permanent bonds with their biological targets. This reactivity may not be entirely specific,

potentially leading to off-target effects.

Irreversible Cellular Damage: The irreversible nature of its binding means that unintended

cellular damage could be long-lasting or permanent.
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Unknown Toxicological Profile: As a compound intended for research use only,

comprehensive toxicological data for MS8511 is not available. It should be treated as a

potentially hazardous substance.

Potential for Immunogenicity: The formation of covalent adducts with proteins can sometimes

trigger an immune response.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The level of PPE required will

depend on the specific task being performed.

Task
Recommended Personal Protective
Equipment (PPE)

Handling Solid Compound(e.g., weighing,

aliquoting)

Primary:- Chemical safety goggles- Lab coat-

Double-gloving with nitrile glovesSecondary (if

not in a certified fume hood):- NIOSH-approved

respirator (e.g., N95 or higher)

Handling Liquid Solutions(e.g., preparing

dilutions, treating cells)

- Chemical safety goggles- Lab coat- Nitrile

gloves

Administering to Animals
- Safety glasses with side shields- Dedicated lab

coat or disposable gown- Nitrile gloves

Waste Disposal
- Chemical safety goggles- Lab coat- Heavy-

duty nitrile or butyl rubber gloves

Operational Plan: Safe Handling Procedures
Adherence to strict operational procedures is essential to minimize the risk of exposure to

MS8511.

Engineering Controls:

All work with solid MS8511 and concentrated stock solutions should be conducted in a

certified chemical fume hood to prevent inhalation of airborne particles.
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Ensure a safety shower and eyewash station are readily accessible.

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable bench paper.

Weighing: If handling the solid form, weigh the required amount directly into a tared container

within the fume hood.

Solubilization: To prepare a stock solution, add the solvent to the vial containing the pre-

weighed MS8511. Cap the vial securely and vortex or sonicate until the compound is fully

dissolved.

Dilutions: Perform all serial dilutions within the fume hood.

Spill Management: In the event of a small spill, absorb the liquid with an inert material (e.g.,

vermiculite or chemical absorbent pads). For spills of solid material, gently cover with a

damp paper towel to avoid raising dust, then collect with absorbent pads. All spill cleanup

materials must be disposed of as hazardous waste. For large spills, evacuate the area and

follow your institution's emergency procedures.

Disposal Plan
All materials that have come into contact with MS8511 must be treated as hazardous chemical

waste.

Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and empty vials.

Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: All unused solutions containing MS8511 should be collected in a sealed,

properly labeled hazardous waste container. Do not pour any amount of MS8511 down the

drain.

Decontamination: Decontaminate all non-disposable equipment and work surfaces with an

appropriate solvent (e.g., 70% ethanol) and wipe clean. The cleaning materials must also be

disposed of as hazardous waste.
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Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines

on hazardous waste disposal.

Workflow and Logical Relationships
The following diagram illustrates the key stages and decision points for the safe handling of

MS8511.
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Caption: A workflow diagram for the safe handling of MS8511.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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